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Profiling[1]
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Compound of Interest |

Compound Name: 6-iodo-4-methyl-1H-indole
CAS No.: 885521-15-3
Cat. No.: B1613684
. J

1.1 The "Why" — Synthetic Utility & Context 6-iodo-4-methyl-1H-indole is a bifunctionalized
indole scaffold critical in the synthesis of small-molecule kinase inhibitors and receptor
modulators.[1]

e The Indole Core: Provides the hydrogen-bond donor (NH) capability essential for ATP-
binding pocket interactions.[1]

e The C6-lodine: A "soft" electrophile serving as a high-reactivity handle for Palladium-
catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig).[1]

o The C4-Methyl: A steric wedge often used to enforce atropisomerism or fill hydrophobic
pockets (e.g., "gatekeeper" residues in kinases).[1]

1.2 Physicochemical Properties (Predicted/Analog-Based) Note: As a specialized intermediate,
experimental data is sparse.[1] Values below are derived from SAR read-across of 6-iodoindole
and 4-methylindole.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1613684?utm_src=pdf-interest
https://www.benchchem.com/product/b1613684?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key424062506
https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key424062506
https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key424062506
https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key424062506
https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key424062506
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value | Description Technical Note
Molecular Formula CoHsIN Halogenated Heterocycle
Molecular Weight 257.07 g/mol Heavy atom effect (lodine)

Physical State

Solid (Crystalline/Powder)

Likely off-white to beige;

yellows upon oxidation.[1][2]

Lower than unsubstituted

Melting Point 85-95°C (Predicted) indole due to symmetry
breaking.
Solubility DMSO, DMF, CH2Cl2, MeOH Poor water solubility.[1]
) Lipophilic; potential for
LogP ~3.2 (Predicted)

membrane permeability.[1]

Part 2: Hazard Identification (GHS & SAR Analysis)

2.1 GHS Classification (Inferred) Based on Regulation (EC) No 1272/2008 (CLP) for

halogenated indoles.[1]

Signal Word:WARNING

Skin Corrosion/Irritation: Category 2 (H315)[3]

Serious Eye Damage/Irritation: Category 2A (H319)

STOT - Single Exposure: Category 3 (Respiratory Tract Irritation) (H335)[1][3]

2.2 The "Hidden" Hazards (Expert Insight) Standard SDSs often miss the specific instabilities of

iodo-indoles.[1]

o Photolytic Deiodination: The C—I bond is relatively weak (~50-60 kcal/mol).[1] Exposure to

UV/Vis light causes homolytic cleavage, releasing iodine radical (I+) and generating radical

species on the indole ring.[1]

o Indicator: Material turns pink/purple (iodine release) or brown (polymerization).

© 2026 BenchChem. All rights reserved.

2/7

Tech Support


https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key424062506
https://www.tcichemicals.com/BE/en/sds/M1745_EU_6N.pdf
https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key424062506
https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key424062506
https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key424062506
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-820727&DocumentType=MSD&DocumentId=820727_SDS_EU_EN.PDF&DocumentUID=625332&Language=EN&Country=EU&Origin=null
https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key424062506
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-820727&DocumentType=MSD&DocumentId=820727_SDS_EU_EN.PDF&DocumentUID=625332&Language=EN&Country=EU&Origin=null
https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key424062506
https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key424062506
https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key424062506
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Acid Sensitivity: While less sensitive than electron-rich indoles, the presence of the iodine
atom makes the ring susceptible to acid-catalyzed decompaosition or migration during

workup.[1]

Part 3: Operational Safety & Handling Protocol

3.1 The Self-Validating Storage System Trustworthiness in chemistry relies on visual cues.[1]
This protocol ensures you can instantly verify compound integrity.[1]

Primary Containment: Amber glass vial (UV protection).

Atmosphere: Argon or Nitrogen backfill (prevents oxidative coupling).[1]

Temperature: 2—8°C (Refrigerated).

Validation Check: Before use, inspect color.
o Off-white/Beige:Pass. Proceed.
o Pink/Violet:[1]Falil. Free lodine present.[1] Recrystallize or filter through silica plug.

3.2 Diagram: Safety Decision Matrix This workflow dictates the logic for handling the compound

from storage to disposal.[1]
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Start: Retrieve Compound

Visual Inspection

Appearance: Off-White/Beige Re-check

Weighing Protocol: Remediation:
Fume Hood + Static Gun Dissolve in DCM -> Wash w/ Na2S203
(Avoid inhalation) (Reduces 12 to I-)

Reaction Setup:
Degas Solvents (Ar/N2)
Protect from Light

Click to download full resolution via product page

Caption: Operational logic flow for assessing 6-iodo-4-methyl-1H-indole integrity prior to
synthesis. Note the remediation step using Sodium Thiosulfate (NazS203) to remove free

iodine.

Part 4: Synthetic Application & Risk Management

4.1 Reaction Workflow: Suzuki-Miyaura Coupling The primary utility of this molecule is in Pd-
catalyzed coupling.[1] The diagram below illustrates the specific risks associated with the

reaction intermediates.
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Caption: Synthetic pathway emphasizing the oxidative instability of the Palladium intermediate
derived from the iodo-indole.

4.2 Emergency Response
 Inhalation: Move to fresh air. Indole dust is a potent respiratory irritant.

» Skin Contact: Wash with soap and water.[4] If yellow staining (iodine) persists, wash with 5%
sodium thiosulfate solution.

o Spill: Do not sweep dry dust (aerosol risk).[1] Wet with inert solvent (heptane) or use a HEPA
vacuum.
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Safety Data Sheets.[1] Retrieved from [Link][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. methyl 4-iodo-1H-indole-3-carboxylate | 101909-44-8 [sigmaaldrich.com]
e 2. tcichemicals.com [tcichemicals.com]

¢ 3. merckmillipore.com [merckmillipore.com]

e 4, fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [Part 1: Molecular Identity & Physicochemical
Profiling[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1613684#6-i0do-4-methyl-1h-indole-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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